Cas no 753483-51-1 (2-Chloro-n-[(1s)-1-phenylethyl]pyrimidin-4-amine)

• Product Name: 2-Chloro-n-[(1s)-1-phenylethyl]pyrimidin-4-amine
• CAS No: 753483-51-1
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• CID: 2197137
• PubChem ID: 86692662
• Update Time: 2025-04-21

2-Chloro-n-[(1s)-1-phenylethyl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-[(1s)-1-phenylethyl]pyrimidin-4-amine
• SCHEMBL1996144
• ZYGQTBCVYARGGX-VIFPVBQESA-N
• DB-330246
• 753483-51-1

• Inchi： 1S/C12H12ClN3/c1-9(10-5-3-2-4-6-10)15-11-7-8-14-12(13)16-11/h2-9H,1H3,(H,14,15,16)/t9-/m0/s1
• InChI Key： ZYGQTBCVYARGGX-VIFPVBQESA-N
• SMILES： ClC1=NC=CC(=N1)N[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.0719751Da
• Monoisotopic Mass: 233.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.8Ų